2-({2-(2-Furyl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-yl}thio)-1-phenylethanone

• Molecular Formula: C22H17NO5S2
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 2-[[2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]sulfanyl]-1-phenylethanone
• InChI: InChI=1S/C22H17NO5S2/c1-15-9-11-17(12-10-15)30(25,26)21-22(28-20(23-21)19-8-5-13-27-19)29-14-18(24)16-6-3-2-4-7-16/h2-13H,14H2,1H3
• InChI Key: HYMYHQLTOPBYHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CO3)SCC(=O)C4=CC=CC=C4

Description

2-({2-(2-Furyl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-yl}thio)-1-phenylethanone is a heterocyclic compound featuring a 1,3-oxazole core substituted with a 2-furyl group at position 2, a 4-methylphenylsulfonyl group at position 4, and a thioether-linked phenylethanone moiety at position 4. This structure combines sulfonyl, furyl, and ketone functionalities, which are common in bioactive molecules, particularly in antimicrobial and anti-inflammatory agents .

Biological Activity

The compound 2-({2-(2-Furyl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-yl}thio)-1-phenylethanone is a heterocyclic organic molecule that incorporates a furan ring, a sulfonyl group, and a methylthio substituent within its structure. This unique combination of functional groups has prompted interest in its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology.

Structural Overview

This compound belongs to the oxazole family, characterized by a five-membered aromatic ring containing nitrogen and oxygen. The presence of the furyl group enhances its reactivity and biological potential. The molecular formula is $C_{15}H_{13}N_{3}O_{4}S$, with a molecular weight of approximately 335.4 g/mol .

Biological Activities

Oxazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, anticancer, and anti-HIV effects. The specific biological activities associated with 2-({2-(2-Furyl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-yl}thio)-1-phenylethanone are summarized below:

Anticancer Activity

Recent studies have demonstrated that oxazole derivatives exhibit significant anticancer properties. For instance, a series of 1,3-oxazol derivatives were synthesized and evaluated for their anticancer activity against various cell lines. The results indicated that compounds with specific substituents at the C(2) and C(5) positions of the oxazole ring showed promising activity with GI50 values ranging from 0.3 to 1.1 μM . The presence of phenyl or 4-methylphenyl groups was critical for enhancing anticancer activity.

Antimicrobial Activity

Research has shown that oxazolone-based compounds possess notable antimicrobial properties. A study focusing on 5(4H)-oxazolone derivatives revealed their effectiveness against bacterial and fungal strains, indicating their potential as therapeutic agents .

Anti-inflammatory Effects

Compounds similar to 2-({2-(2-Furyl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-yl}thio)-1-phenylethanone have been reported to exhibit anti-inflammatory effects. These effects are attributed to their ability to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways.

Case Studies

Several case studies have highlighted the biological efficacy of oxazole derivatives:

• Anticancer Efficacy : A novel series of 1,3-oxazol derivatives were tested against multiple cancer cell lines, showing various degrees of cytotoxicity. The most active compounds were identified for further development .
• Antimicrobial Evaluation : In a comparative study, various oxazolone derivatives were synthesized and tested against standard bacterial strains. The results indicated that certain derivatives exhibited significant antibacterial activity, suggesting their potential use in treating infections .

Data Table: Biological Activity Summary

Biological Activity	Observed Effects	Reference
Anticancer	GI50: 0.3 - 1.1 μM
Antimicrobial	Effective against bacterial and fungal strains
Anti-inflammatory	Inhibition of pro-inflammatory cytokines

Scientific Research Applications

Pharmacological Applications

• Anticancer Activity
  • Recent studies have indicated that compounds containing oxazole rings exhibit significant anticancer properties. The hybridization approach in drug design has led to the development of new anticancer agents by combining different pharmacophores. For instance, derivatives of oxazole have shown promising results in inhibiting tumor growth in vitro and in vivo models .
• Antioxidant Properties
  • The antioxidant capacity of compounds similar to 2-({2-(2-Furyl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-yl}thio)-1-phenylethanone has been evaluated using various assays. These compounds demonstrated a strong ability to scavenge free radicals, which is crucial for preventing oxidative stress-related diseases .
• Urease Inhibition
  • Urease inhibitors are vital in treating conditions like urinary tract infections and certain types of kidney stones. Compounds with similar structural features have been screened for urease inhibition, showing significant activity that could lead to the development of new therapeutic agents .

Synthetic Methodologies

The synthesis of 2-({2-(2-Furyl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-yl}thio)-1-phenylethanone typically involves multi-step reactions starting from readily available precursors. The following general synthetic pathway has been reported:

• Formation of the Oxazole Ring:
  • The initial step involves the reaction between appropriate thio compounds and carboxylic acids or their derivatives under acidic or basic conditions to form the oxazole ring.
• Sulfonation:
  • The introduction of the sulfonyl group can be achieved through sulfonation reactions using reagents such as chlorosulfonic acid or sulfur trioxide.
• Final Coupling:
  • The final compound is synthesized by coupling the oxazole derivative with phenylethanone derivatives through nucleophilic substitution or coupling reactions.

Case Studies

Study	Findings
Anticancer Screening	A study on furan chalcone derivatives demonstrated that compounds with similar structures exhibited IC50 values as low as 16.13 µM against urease, indicating potential anticancer activity .
Antioxidant Evaluation	Another study highlighted the antioxidant properties of compounds with similar frameworks, showing higher reducing power compared to standard antioxidants like butylated hydroxytoluene .
Urease Inhibition Research	Research indicated that derivatives containing furan and oxazole structures effectively inhibited urease activity, suggesting their potential in therapeutic applications against related diseases .

Comparison with Similar Compounds

Core Heterocycle and Substituent Variations

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Core Heterocycle	Sulfonyl/Sulfanyl Group	Key Substituents	Molecular Formula	Biological Activity (if reported)
Target Compound	1,3-Oxazole	4-Methylphenylsulfonyl	2-Furyl, phenylethanone thioether	C₂₅H₂₀N₂O₄S₂ (estimated)	Not explicitly reported
2-[(5-{[(4-methylphenyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-phenylethanone	1,2,4-Triazole	4-Methylphenylsulfanyl	Phenyl, phenylethanone thioether	C₂₄H₂₁N₃OS₂	Not reported
2-((2-(4-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)oxazol-5-yl)thio)-1-phenylethanone	1,3-Oxazole	4-Fluorophenylsulfonyl	4-Fluorophenyl, phenylethanone thioether	C₂₄H₁₇F₂NO₃S₂	Potential antimicrobial (inferred from structural analogs)
2-[(2,4-Dichlorophenyl)sulfanyl]-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethanone	1,3-Thiazole	2,4-Dichlorophenylsulfanyl	4-Methylphenyl, dichlorophenyl	C₁₈H₁₄Cl₂NOS	Cytotoxicity studies pending
4-(4-Chlorophenyl)-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl)sulfanyl}-1-phenylethanone	1,2,4-Triazole	None (quinolinyloxy)	4-Chlorophenyl, quinolinyloxy	C₂₆H₂₀ClN₃O₂S	Not reported

Physicochemical Properties

• Electron-Withdrawing Effects : The 4-methylphenylsulfonyl group in the target compound enhances electrophilicity at the oxazole core compared to sulfanyl analogs (e.g., ) .